Cas no 1858276-59-1 (5-Chloro-4-(hydroxymethyl)thiophene-2-carbaldehyde)

• Product Name: 5-Chloro-4-(hydroxymethyl)thiophene-2-carbaldehyde
• CAS No: 1858276-59-1
• MF: C₆H₅ClO₂S
• MW: 176.620699644089
• CID: 6140946
• PubChem ID: 118628463
• Update Time: 2025-10-24

5-Chloro-4-(hydroxymethyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-(hydroxymethyl)thiophene-2-carbaldehyde
• EN300-702039
• 1858276-59-1
• SCHEMBL17398207
• GZBOMVZEBGBPSR-UHFFFAOYSA-N

• Inchi： 1S/C6H5ClO2S/c7-6-4(2-8)1-5(3-9)10-6/h1,3,8H,2H2
• InChI Key： GZBOMVZEBGBPSR-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)C=C(C=O)S1

Computed Properties

• Exact Mass: 175.9698783g/mol
• Monoisotopic Mass: 175.9698783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65.5Ų

Additional information on 5-Chloro-4-(hydroxymethyl)thiophene-2-carbaldehyde

Comprehensive Overview of 5-Chloro-4-(hydroxymethyl)thiophene-2-carbaldehyde (CAS No. 1858276-59-1)

5-Chloro-4-(hydroxymethyl)thiophene-2-carbaldehyde (CAS No. 1858276-59-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiophene derivative is characterized by its unique molecular structure, featuring a chloro substituent, a hydroxymethyl group, and an aldehyde functional group. These structural attributes make it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The compound's CAS number 1858276-59-1 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions. Its thiophene-based scaffold is of particular interest due to the prevalence of thiophene motifs in drugs and agrochemicals. For instance, thiophene derivatives are often explored for their potential in antimicrobial, anti-inflammatory, and anticancer applications, aligning with current trends in drug discovery.

In recent years, the demand for 5-Chloro-4-(hydroxymethyl)thiophene-2-carbaldehyde has surged, driven by its role in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly methodologies, and this compound's reactivity allows for efficient transformations under mild conditions. This aligns with the growing emphasis on environmentally benign processes in the chemical industry, a topic frequently searched in academic and industrial circles.

Another area of interest is the compound's potential in material science. Thiophene derivatives are known for their electronic properties, making them valuable in the development of organic semiconductors and conductive polymers. With the rise of flexible electronics and wearable technology, the exploration of 5-Chloro-4-(hydroxymethyl)thiophene-2-carbaldehyde as a building block for advanced materials has become a hot topic.

From a synthetic perspective, the aldehyde group in 5-Chloro-4-(hydroxymethyl)thiophene-2-carbaldehyde offers a reactive handle for further functionalization. This property is exploited in multistep synthesis to construct complex molecules, including heterocyclic compounds and bioconjugates. Such applications are frequently discussed in forums and publications focused on medicinal chemistry and drug design.

Quality control and analytical characterization of CAS No. 1858276-59-1 are also critical aspects. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to ensure purity and confirm structural integrity. These methods are often searched by professionals seeking reliable protocols for compound validation.

In summary, 5-Chloro-4-(hydroxymethyl)thiophene-2-carbaldehyde (CAS No. 1858276-59-1) is a compound of broad utility, bridging gaps between pharmaceutical research, material science, and sustainable chemistry. Its multifaceted applications and relevance to cutting-edge scientific trends ensure its continued prominence in both academic and industrial settings.